Cas no 2229259-14-5 (4-amino-1-(2,2-dimethylpropyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-(2,2-dimethylpropyl)cyclohexane-1-carboxylic acid
• CAS No: 2229259-14-5
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5801743
• PubChem ID: 165790968
• Update Time: 2025-05-25

4-amino-1-(2,2-dimethylpropyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(2,2-dimethylpropyl)cyclohexane-1-carboxylic acid
• EN300-1834082
• 2229259-14-5

• Inchi： 1S/C12H23NO2/c1-11(2,3)8-12(10(14)15)6-4-9(13)5-7-12/h9H,4-8,13H2,1-3H3,(H,14,15)
• InChI Key： WXVRJNRSCHRDTA-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(CC1)N)CC(C)(C)C)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-1-(2,2-dimethylpropyl)cyclohexane-1-carboxylic acid

4-Amino-1-(2,2-Dimethylpropyl)cyclohexane-1-Carboxylic Acid: A Comprehensive Overview

4-Amino-1-(2,2-Dimethylpropyl)cyclohexane-1-Carboxylic Acid, also identified by the CAS Registry Number 2229259-14-5, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines a cyclohexane ring with an amino group and a carboxylic acid moiety, making it a versatile structure for various chemical modifications and biological interactions.

The synthesis of 4-Amino-1-(2,2-Dimethylpropyl)cyclohexane-1-Carboxylic Acid involves multi-step chemical reactions, including alkylation, cyclization, and functional group transformations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral drug design. Researchers have also explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining high yields.

In terms of pharmacological applications, this compound has shown promise as a precursor for developing bioactive molecules targeting various therapeutic areas. For instance, studies have demonstrated its potential as a building block for peptide-based drugs and as a component in drug delivery systems. The presence of the amino group allows for easy conjugation with other biomolecules, enhancing its utility in medicinal chemistry.

Recent research has focused on the evaluation of 4-Amino-1-(2,2-Dimethylpropyl)cyclohexane-1-Carboxylic Acid's biocompatibility and bioavailability. Preclinical studies indicate that this compound exhibits favorable pharmacokinetic profiles, making it a strong candidate for further development in areas such as anti-inflammatory agents and neuroprotective drugs. Its ability to cross the blood-brain barrier has been highlighted in several studies, underscoring its potential in treating central nervous system disorders.

The structural versatility of this compound also extends to its use in materials science. Scientists have investigated its role in polymer synthesis, where it serves as a monomer for creating novel polymeric materials with tailored mechanical and thermal properties. These materials hold potential applications in biotechnology and advanced manufacturing.

In conclusion, 4-Amino-1-(2,2-Dimethylpropyl)cyclohexane-1-Carboxylic Acid stands out as a multifaceted compound with wide-ranging applications across diverse fields. Its unique chemical structure and favorable biological properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly significant role in advancing scientific and technological frontiers.